Cas no 1227002-46-1 (4-Bromo-3-cyclopropyl-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 4-Bromo-3-cyclopropyl-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 1227002-46-1
• MF: C₈H₉BrN₂O₂
• MW: 245.073261022568
• CID: 6237368
• PubChem ID: 58542573
• Update Time: 2025-10-12

4-Bromo-3-cyclopropyl-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-cyclopropyl-2-methylpyrazole-3-carboxylic acid
• SCHEMBL2362294
• EN300-7456393
• 1227002-46-1
• ORZFGJPKBSGNMV-UHFFFAOYSA-N
• AT25436
• 4-Bromo-3-cyclopropyl-1-methyl-1H-pyrazole-5-carboxylic acid
• Z1269228691

• Inchi： 1S/C8H9BrN2O2/c1-11-7(8(12)13)5(9)6(10-11)4-2-3-4/h4H,2-3H2,1H3,(H,12,13)
• InChI Key： ORZFGJPKBSGNMV-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)N(C)N=C1C1CC1

Computed Properties

• Exact Mass: 243.98474g/mol
• Monoisotopic Mass: 243.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.1Ų

Additional information on 4-Bromo-3-cyclopropyl-1-methyl-1H-pyrazole-5-carboxylic acid

Introduction to 4-Bromo-3-cyclopropyl-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 1227002-46-1)

4-Bromo-3-cyclopropyl-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 1227002-46-1) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural framework and potential biological activities. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of a bromine substituent at the 4-position and a cyclopropyl group at the 3-position introduces unique electronic and steric properties, making it a valuable scaffold for medicinal chemists.

The structure of 4-Bromo-3-cyclopropyl-1-methyl-1H-pyrazole-5-carboxylic acid features a five-membered aromatic ring system with nitrogen atoms at the 1 and 5 positions. The bromine atom at the 4-position enhances the electrophilicity of the ring, facilitating further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. The cyclopropyl group at the 3-position provides steric hindrance, which can influence binding interactions with biological targets. Additionally, the carboxylic acid functionality at the 5-position allows for further derivatization, enabling the synthesis of esters, amides, or other bioactive molecules.

In recent years, 4-Bromo-3-cyclopropyl-1-methyl-1H-pyrazole-5-carboxylic acid has been explored in various research studies due to its potential applications in drug discovery. One notable area of interest is its role as a precursor in the synthesis of novel pyrazole-based inhibitors targeting enzymes involved in cancer progression. For instance, studies have demonstrated that derivatives of this compound can inhibit kinases such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are crucial for cell proliferation and survival. The bromine substituent at the 4-position serves as a handle for introducing photolabile groups or fluorophores, enabling applications in photodynamic therapy or imaging techniques.

The synthesis of 4-Bromo-3-cyclopropyl-1-methyl-1H-pyrazole-5-carboxylic acid typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route includes cyclization of appropriately substituted hydrazines with β-ketoesters or β-ketoamides, followed by bromination and functional group manipulations to introduce the cyclopropyl and carboxylic acid moieties. Advances in catalytic systems have allowed for more efficient and scalable production methods, including transition-metal-catalyzed reactions that enhance selectivity and yield.

Recent research has also highlighted the biological activity of 4-Bromo-3-cyclopropyl-1-methyl-1H-pyrazole-5-carboxylic acid in modulating inflammatory pathways. Pyrazole derivatives have been shown to interact with transcription factors such as NF-κB, which play a central role in regulating pro-inflammatory cytokine production. The unique structural features of this compound may allow it to selectively inhibit NF-κB activation without affecting other signaling pathways, thereby reducing side effects associated with broader immunosuppressive therapies. Preclinical studies have demonstrated promising results in animal models of inflammation, suggesting potential therapeutic applications in conditions such as rheumatoid arthritis or inflammatory bowel disease.

The pharmacokinetic properties of 4-Bromo-3-cyclopropyl-1-methyl-1H-pyrazole-5-carboxylic acid are also under investigation to optimize its delivery and efficacy. Factors such as solubility, metabolic stability, and tissue distribution are critical considerations when developing new drugs. Modifications to the carboxylic acid group can improve solubility while maintaining bioactivity. Additionally, prodrug strategies may be employed to enhance absorption or target specific tissues. Computational modeling techniques are increasingly used to predict how structural changes will impact pharmacokinetics, allowing researchers to design more effective derivatives.

In conclusion,4-Bromo-3-cyclopropyl-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 1227002-46-1) represents a promising scaffold for developing novel therapeutic agents with applications ranging from oncology to inflammation management. Its unique structural features provide opportunities for diverse chemical modifications while maintaining potent biological activity. As research continues to uncover new mechanisms of action and synthetic strategies,this compound is poised to play an important role in future drug development efforts.